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Compound of Interest

Compound Name: 4-Bromo-2-methoxythiazole

Cat. No.: B1273696 Get Quote

This guide provides essential physicochemical data for 4-Bromo-2-methoxythiazole, a

compound of interest for researchers, scientists, and professionals in drug development. The

following sections detail its molecular properties and offer a logical visualization of its core

attributes.

Core Molecular Data
The fundamental molecular characteristics of 4-Bromo-2-methoxythiazole are summarized

below. This data is crucial for experimental design, reaction stoichiometry, and analytical

characterization.

Property Value

Molecular Formula C4H4BrNOS[1]

Molecular Weight 194.05 g/mol [1]

Purity ≥95%[1]

CAS Number 240816-35-7[1]

Experimental Protocols
Detailed experimental protocols for the synthesis, purification, and analysis of 4-Bromo-2-
methoxythiazole are typically specific to the research context and are often proprietary or
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published in peer-reviewed literature. For specific methodologies, researchers should consult

chemical synthesis databases and academic journals, referencing the compound by its CAS

number (240816-35-7) for precise results.

Logical Relationship Diagram
The following diagram illustrates the direct relationship between the chemical name and its

fundamental molecular properties.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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